Cas no 95275-68-6 (2-Butanone, 4-(2-phenyl-1H-indol-3-yl)-)
95275-68-6 structure
Product Name:2-Butanone, 4-(2-phenyl-1H-indol-3-yl)-
CAS No:95275-68-6
MF:C18H17NO
MW:263.333684682846
CID:751909
Update Time:2023-08-03
2-Butanone, 4-(2-phenyl-1H-indol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 4-(2-phenyl-1H-indol-3-yl)-
- 4-(2-phenyl-1H-indol-3-yl)butan-2-one
- 4-(2-Phenyl-1H-indole-3-yl)-2-butanone
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- Inchi: 1S/C18H17NO/c1-13(20)11-12-16-15-9-5-6-10-17(15)19-18(16)14-7-3-2-4-8-14/h2-10,19H,11-12H2,1H3
- InChI Key: DGIPYGNGGQPNHB-UHFFFAOYSA-N
- SMILES: O=C(C)CCC1=C(C2C=CC=CC=2)NC2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 334
- Topological Polar Surface Area: 32.9
2-Butanone, 4-(2-phenyl-1H-indol-3-yl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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